Cas no 856334-98-0 (8-azabicyclo3.2.1octane-2-carboxylic acid)

• Product Name: 8-azabicyclo3.2.1octane-2-carboxylic acid
• CAS No: 856334-98-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD24395538
• CID: 5226339
• PubChem ID: 58655223
• Update Time: 2025-05-19

8-azabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Aza-bicyclo[3.2.1]octane-2-carboxylic acid
• 8-azabicyclo3.2.1octane-2-carboxylic acid

• MDL： MFCD24395538
• Inchi： 1S/C8H13NO2/c10-8(11)6-3-1-5-2-4-7(6)9-5/h5-7,9H,1-4H2,(H,10,11)
• InChI Key： NOTFORJMJSKOFQ-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CCC2C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 8-azabicyclo3.2.1octane-2-carboxylic acid

Introduction to 8-azabicyclo3.2.1octane-2-carboxylic acid (CAS No. 856334-98-0)

8-azabicyclo3.2.1octane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 856334-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a unique structural framework, combining a nitrogen-containing heterocycle with a carboxylic acid functional group, which makes it a promising candidate for various biochemical applications.

The molecular structure of 8-azabicyclo3.2.1octane-2-carboxylic acid consists of a bicyclic system with three rings—a three-membered azacyclopropane ring fused to a seven-membered cycloheptene ring, which is further substituted with a carboxylic acid moiety at the second carbon position. This intricate arrangement imparts distinct steric and electronic properties to the molecule, influencing its reactivity and potential biological activity.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The presence of the nitrogen atom in the bicyclic system of 8-azabicyclo3.2.1octane-2-carboxylic acid enhances its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. Researchers have been exploring its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammation-related conditions.

One of the most compelling aspects of 8-azabicyclo3.2.1octane-2-carboxylic acid is its role as a building block in the synthesis of more complex pharmacophores. Its rigid bicyclic core provides stability, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other chemical modifications. These properties make it an attractive intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of 8-azabicyclo3.2.1octane-2-carboxylic acid and its derivatives. For instance, researchers have investigated its ability to modulate neurotransmitter systems by interacting with specific receptors in the brain. Preliminary findings suggest that certain analogs of this compound may exhibit neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models, demonstrating its potential as an adjunct therapy for chronic inflammatory diseases.

The synthesis of 8-azabicyclo3.2.1octane-2-carboxylic acid presents unique challenges due to its strained bicyclic structure. However, advances in synthetic methodologies have made it more accessible to researchers. Modern techniques such as transition metal-catalyzed cyclizations and asymmetric hydrogenations have enabled the efficient construction of this compound and its derivatives with high enantioselectivity. These advancements are crucial for optimizing biological activity and minimizing unwanted side effects in drug candidates.

In conclusion, 8-azabicyclo3.2.1octane-2-carboxylic acid (CAS No. 856334-98-0) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation medications.